![molecular formula C16H19N5O2 B7349328 (3R)-3-ethyl-4-(2-pyrazol-1-ylpyridine-4-carbonyl)-1,4-diazepan-2-one](/img/structure/B7349328.png)
(3R)-3-ethyl-4-(2-pyrazol-1-ylpyridine-4-carbonyl)-1,4-diazepan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3R)-3-ethyl-4-(2-pyrazol-1-ylpyridine-4-carbonyl)-1,4-diazepan-2-one is a synthetic compound that belongs to the class of diazepanes. It is commonly known as Ro 15-4513 and has been widely used in scientific research for its unique properties.
Mechanism of Action
Ro 15-4513 acts as a selective antagonist for the benzodiazepine site of the GABA-A receptor. It binds to the receptor and prevents the binding of benzodiazepines, which are known to enhance the activity of the receptor. This results in a decrease in the activity of the GABA-A receptor and a reduction in the inhibitory neurotransmission mediated by the receptor.
Biochemical and Physiological Effects:
Ro 15-4513 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce anxiety-like behavior in animal models, suggesting that it may have anxiolytic properties. Ro 15-4513 has also been shown to impair memory formation and consolidation, suggesting that it may play a role in memory processes. Additionally, Ro 15-4513 has been shown to modulate the activity of the reward system in the brain, suggesting that it may have potential as a treatment for addiction.
Advantages and Limitations for Lab Experiments
Ro 15-4513 has a number of advantages for lab experiments. It is a selective antagonist for the benzodiazepine site of the GABA-A receptor, which allows for specific targeting of this receptor subtype. Ro 15-4513 is also highly potent and has a long duration of action, which allows for prolonged inhibition of the receptor. However, Ro 15-4513 has some limitations for lab experiments. It has been shown to have off-target effects on other receptors, which may complicate interpretation of results. Additionally, Ro 15-4513 has poor solubility in water, which may limit its use in certain experimental conditions.
Future Directions
There are several future directions for research on Ro 15-4513. One potential direction is to investigate the role of the GABA-A receptor in the development and maintenance of addiction. Ro 15-4513 has been shown to modulate the activity of the reward system in the brain, suggesting that it may have potential as a treatment for addiction. Another potential direction is to investigate the role of the GABA-A receptor in the regulation of sleep. Ro 15-4513 has been shown to impair memory consolidation, which may suggest a role in sleep-dependent memory processes. Finally, further research is needed to fully understand the off-target effects of Ro 15-4513 on other receptors, which may provide insight into the complex interactions between different neurotransmitter systems in the brain.
Conclusion:
Ro 15-4513 is a synthetic compound that has been widely used in scientific research for its unique properties as a selective antagonist for the benzodiazepine site of the GABA-A receptor. It has been used to study the role of the GABA-A receptor in various physiological and pathological conditions, including anxiety, depression, epilepsy, and addiction. Ro 15-4513 has a number of advantages for lab experiments, including specific targeting of the GABA-A receptor subtype and high potency. However, it also has some limitations, including off-target effects on other receptors and poor solubility in water. Future research on Ro 15-4513 may provide insight into the complex interactions between different neurotransmitter systems in the brain and may lead to the development of new treatments for neurological and psychiatric disorders.
Synthesis Methods
Ro 15-4513 can be synthesized using a multi-step process that involves the reaction of 2-pyrazol-1-ylpyridine-4-carboxylic acid with ethyl chloroformate, followed by the reaction with 3-amino-1-propanol and finally, cyclization with phosgene. The final product is obtained in high yield and purity.
Scientific Research Applications
Ro 15-4513 has been widely used in scientific research as a selective antagonist for the benzodiazepine site of the GABA-A receptor. It has been used to study the role of the GABA-A receptor in various physiological and pathological conditions, including anxiety, depression, epilepsy, and addiction. Ro 15-4513 has also been used to investigate the role of the GABA-A receptor in memory formation and consolidation.
properties
IUPAC Name |
(3R)-3-ethyl-4-(2-pyrazol-1-ylpyridine-4-carbonyl)-1,4-diazepan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O2/c1-2-13-15(22)18-6-3-9-20(13)16(23)12-5-8-17-14(11-12)21-10-4-7-19-21/h4-5,7-8,10-11,13H,2-3,6,9H2,1H3,(H,18,22)/t13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CODSLHRFDOLQLD-CYBMUJFWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(=O)NCCCN1C(=O)C2=CC(=NC=C2)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H]1C(=O)NCCCN1C(=O)C2=CC(=NC=C2)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.